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Compound of Interest

Compound Name: MGR1

Cat. No.: B1193184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of antibodies

targeting Mahogunin Ring Finger 1 (MGR1), an E3 ubiquitin ligase implicated in a variety of

cellular processes, including protein trafficking, signal transduction, and neurodegeneration.

Introduction to MGR1
Mahogunin Ring Finger 1 (MGRN1), also known as RNF156, is an E3 ubiquitin-protein ligase

that plays a crucial role in cellular regulation. It is involved in the monoubiquitination of target

proteins, influencing processes such as endosome-to-lysosome trafficking. Notably, MGR1 has

been identified as a key regulator of melanocortin receptor (MC1R and MC4R) signaling, where

it acts as an inhibitor of the cAMP pathway.[1][2][3] Research has also linked MGR1 to the

regulation of microtubule stability and mitotic spindle orientation through the ubiquitination of α-

tubulin.[1] Its expression has been observed in various tissues, with notable abundance in the

central nervous system, specifically in neuronal cell bodies, pre-synaptic terminals, and near

mitochondria.[4][5]

Quantitative Data Summary
The following table summarizes recommended starting dilutions for MGR1 antibodies in various

applications. It is important to note that the optimal dilution should be determined

experimentally for each specific assay and experimental setup.
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Application Antibody Type
Recommended
Dilution Range

Supplier
Example(s)

Western Blot (WB) Polyclonal 1:500 - 1:2000
Boster Bio, Thermo

Fisher Scientific

Immunohistochemistry

(IHC)

Polyclonal,

Monoclonal
1:50 - 1:400

Boster Bio, Sigma-

Aldrich

Flow Cytometry (FC) Monoclonal 1:100 MyBioSource

ELISA Polyclonal 1:100 - 1:1000 Boster Bio

Signaling Pathway of MGR1 in Melanocortin
Receptor Regulation
MGR1 is a key negative regulator of the melanocortin receptors MC1R and MC4R. Upon

binding of agonists like α-melanocyte-stimulating hormone (α-MSH), these G protein-coupled

receptors (GPCRs) typically activate adenylyl cyclase through the Gs alpha subunit (Gαs),

leading to an increase in intracellular cyclic AMP (cAMP) and downstream signaling. MGR1, a

membrane-tethered E3 ubiquitin ligase, intervenes in this pathway. It is recruited to the receptor

by transmembrane adapters such as Attractin (ATRN) or Attractin-like 1 (ATRNL1). Once

associated with the receptor complex, MGR1 can inhibit signaling through two proposed

mechanisms: by competing with Gαs for binding to the receptor, thereby preventing its

activation, or by mediating the ubiquitination and subsequent degradation of the receptor itself.

[1][2][6][7] This leads to a dampening of the cAMP-mediated signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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